Cas no 111060-52-7 ((S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol)

• Product Name: (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol
• CAS No: 111060-52-7
• MF: C₂₃H₂₅NO
• MW: 331.450706243515
• MDL: MFCD00191984
• CID: 91377
• PubChem ID: 24866400
• Update Time: 2025-11-02

(S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2-DIBENZYLAMINO-3-PHENYL-1-PROPANOL
• (+)-N,N-DIBENZYL-L-PHENYLALANINOL
• N,N-DIBENZYL-L-PHENYLALANINOL
• (S)-2-(DIBENZYLAMINO)-3-PHENYL-1-PROPANOL
• (S)-N-4-BOC-N-1-FMOC-2-PIPERAZINE CARBOXYLIC ACID
• (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol
• (2S)-2-(dibenzylamino)-3-phenylpropan-1-ol
• J-002514
• CS-0363183
• AS-65250
• AKOS015910561
• DTXSID40427090
• SCHEMBL475639
• (S)-2-(dibenzylamino)-3-phenylpropan-1-ol
• MFCD00191984
• dibenzyl phenylalaninol
• (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol, 99%
• Benzenepropanol,b-[bis(phenylmethyl)amino]-,(bs)-
• ZXNVOFMPUPOZDF-QHCPKHFHSA-N
• 111060-52-7
• 2-(S)-dibenzylamino-3-phenylpropan-1-ol
• G78051

• MDL： MFCD00191984
• Inchi： 1S/C23H25NO/c25-19-23(16-20-10-4-1-5-11-20)24(17-21-12-6-2-7-13-21)18-22-14-8-3-9-15-22/h1-15,23,25H,16-19H2/t23-/m0/s1
• InChI Key： ZXNVOFMPUPOZDF-QHCPKHFHSA-N
• SMILES： OC[C@H](CC1C=CC=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1
• BRN： 7253058

Computed Properties

• Exact Mass: 331.19400
• Monoisotopic Mass: 331.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.111
• Melting Point: 72-74 °C (lit.)
• Boiling Point: 488°Cat760mmHg
• Flash Point: 191.3°C
• Refractive Index: 1.613
• PSA: 23.47000
• LogP: 4.29240
• Optical Activity: [α]20/D +8.0°, c = 4 in methanol
• Solubility: Insoluble in water

(S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol

Exploring (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol: A Comprehensive Guide

(S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol (CAS No. 111060-52-7) is a chiral organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and asymmetric synthesis. This compound, characterized by its dibenzylamino and phenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its enantiomeric purity and structural uniqueness make it a valuable asset for researchers focusing on drug development and catalysis.

The chiral nature of (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol is particularly noteworthy. Chirality plays a critical role in the efficacy and safety of pharmaceuticals, as enantiomers can exhibit vastly different biological activities. This compound's (S)-(+) configuration ensures its compatibility with stereoselective reactions, making it a preferred choice for synthesizing optically active compounds. Researchers often leverage its properties to develop new therapeutic agents with improved selectivity and reduced side effects.

In recent years, the demand for chiral intermediates like (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol has surged, driven by advancements in precision medicine and green chemistry. The compound's ability to facilitate atom-efficient and environmentally friendly synthetic routes aligns with the growing emphasis on sustainable chemistry. Additionally, its applications extend to catalysis, where it acts as a ligand or auxiliary in asymmetric transformations, further highlighting its versatility.

One of the most searched topics related to (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol revolves around its synthetic applications. Researchers frequently inquire about its role in the preparation of beta-amino alcohols, a class of compounds with broad pharmacological relevance. The compound's dibenzylamino moiety also makes it a candidate for N-debenzylation studies, a process critical for uncovering primary amines in complex molecules. These applications underscore its importance in modern organic synthesis.

From a market perspective, (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol is increasingly sought after by pharmaceutical companies and research institutions. The rise of personalized medicine and the need for enantiomerically pure drugs have fueled its demand. Suppliers and manufacturers are focusing on scalable and cost-effective production methods to meet this growing need, ensuring consistent quality and purity for end-users.

For those exploring the spectroscopic properties of (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol, techniques such as NMR and HPLC are commonly employed. These methods help verify the compound's structural integrity and enantiomeric excess, which are crucial for its application in high-stakes research. The compound's solubility in common organic solvents also facilitates its use in various laboratory settings.

In conclusion, (S)-(+)-2-(Dibenzylamino)-3-phenyl-1-propanol (CAS No. 111060-52-7) stands out as a pivotal compound in chiral synthesis and pharmaceutical research. Its unique structural features, coupled with its broad applicability, make it a subject of ongoing interest. As the scientific community continues to prioritize sustainability and precision, this compound is poised to play an even greater role in shaping the future of chemical innovation.